BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: C.I. Mordant Red 7 in
Microscopy

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: C.l. Mordant Red 7

Cat. No.: B606670

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

C.l. Mordant Red 7 is a monoazo dye that functions as a mordant dye, requiring a metal salt to
form a stable, colored complex. Our comprehensive review of available scientific literature
indicates that C.l. Mordant Red 7 is not a fluorescent compound and, therefore, is unsuitable
for fluorescence microscopy applications. There is no published data on its excitation and
emission spectra, quantum yield, or photostability, which are critical parameters for fluorescent
probes.

However, C.I. Mordant Red 7 and similar mordant dyes have established applications in bright-
field microscopy as histological stains for visualizing tissues and cells.[1] This document
provides detailed application notes and a generalized protocol for the use of C.l. Mordant Red
7 as a histological stain.

Introduction to C.l. Mordant Red 7

C.l. Mordant Red 7, also known as Eriochrome Red B, is an anionic dye that forms a
coordination complex with a metal ion, known as a mordant.[2] This dye-mordant complex, or
"lake," then binds to tissue components, forming a stable, insoluble color.[3][4] The final color of
the stain can vary depending on the specific metal salt used as the mordant.[1]

Chemical Properties:
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Property Value

C.I. Name Mordant Red 7

C.l. Number 18760

CAS Number 3618-63-1

Molecular Formula C20H15N4NaOsS
Molecular Weight 446.41 g/mol
Appearance Blue-light red powder

N Soluble in water, slightly soluble in ethanol and
Solubility .
acetone

Mechanism of Staining in Histology

The staining mechanism of C.I. Mordant Red 7 in biological tissues is a multi-step process
involving the formation of a dye-mordant complex that subsequently binds to tissue structures.

[3][5]

» Mordant Application: A polyvalent metal ion (e.g., aluminum, iron, chromium salts) is applied
to the tissue.[3][5] The mordant can be applied before, during, or after the dye.

e Complex Formation: The mordant forms a coordination complex with the C.I. Mordant Red 7
dye molecules, creating a "lake".[3]

o Tissue Binding: This dye-mordant complex then binds to specific tissue components, often
through chelation with phosphate groups in nucleic acids or other charged groups in
proteins.[3]

This process results in a stable and intensely colored deposit at the target site, allowing for
clear visualization under a bright-field microscope.

Experimental Protocols for Histological Staining

The following is a generalized protocol for using C.l. Mordant Red 7 as a histological stain.
Optimization of mordant concentration, dye concentration, and incubation times may be
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necessary depending on the specific tissue and target.

Materials:

C.l. Mordant Red 7

e Mordant solution (e.g., 5% aqueous solution of potassium aluminum sulfate or ferric chloride)

¢ Distilled water

» Ethanol series (70%, 95%, 100%)

e Xylene or other clearing agent

e Mounting medium

e Microscope slides with fixed tissue sections

Protocol:

o Deparaffinization and Rehydration:

o Immerse slides in xylene to remove paraffin.

o Rehydrate sections by passing through a graded series of ethanol to distilled water.

e Mordanting (Pre-mordanting method):

o Incubate slides in the chosen mordant solution for 5-10 minutes.

o Rinse thoroughly with distilled water.

e Staining:

o Prepare a 0.1% - 1.0% (w/v) aqueous solution of C.I. Mordant Red 7.

o Immerse the mordanted slides in the staining solution for 5-15 minutes. The optimal time
will vary with the tissue and desired staining intensity.
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o Rinse with distilled water to remove excess stain.
 Differentiation (Optional):

o If the staining is too intense, differentiate briefly in a dilute acid-alcohol solution (e.g., 0.5-
1% HCIl in 70% ethanol).

o Immediately stop differentiation by rinsing in running tap water.
e Dehydration and Mounting:

o Dehydrate the sections through a graded series of ethanol.

o Clear in xylene.

o Mount with a permanent mounting medium.
Expected Results:

The stained tissue will appear in shades of red to purple, depending on the mordant used.
Nuclei and other basophilic structures are expected to be stained.

Visualizations

Below are diagrams illustrating the key concepts and workflows associated with the use of C.I.
Mordant Red 7 in histological staining.

Caption: Mechanism of Mordant Dye Staining.

Caption: Histological Staining Workflow.

Data Presentation

Summary of C.I. Mordant Red 7 Properties:
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Parameter Description

Stain Type Mordant Dye
Recommended Microscopy Bright-field

Primary Application Histological Staining

General tissue and cell components, with some
Target Structures o )
affinity for nuclei.

Color Range Red to purple, dependent on the mordant used.

Conclusion

C.l. Mordant Red 7 is a valuable histological stain for bright-field microscopy. Its utility in
fluorescence microscopy is not supported by the available scientific literature. Researchers
seeking red fluorescent probes should consider alternative dyes with established and well-
characterized fluorescence properties. For histological applications, C.l. Mordant Red 7, when
used with an appropriate mordant, can provide robust and stable staining of cellular and tissue
structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606670#using-c-i-mordant-red-7-in-fluorescence-
microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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